1-Bromo-3-chloro-4-fluoro-2-methylbenzene

• Molecular Formula: C7H5BrClF
• Molecular Weight: 223.47 g/mol
• IUPAC Name: 1-bromo-3-chloro-4-fluoro-2-methylbenzene
• InChI: InChI=1S/C7H5BrClF/c1-4-5(8)2-3-6(10)7(4)9/h2-3H,1H3
• InChI Key: XCXFOIJSTSEDAI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1Cl)F)Br

Description

1-Bromo-3-chloro-4-fluoro-2-methylbenzene is a halogenated aromatic compound with a benzene ring substituted at positions 1 (bromo), 3 (chloro), 4 (fluoro), and 2 (methyl group). This multi-substituted structure confers unique electronic, steric, and reactivity profiles, making it valuable in pharmaceutical synthesis and material science. The methyl group at position 2 introduces steric effects that differentiate it from simpler halogenated benzenes.

Biological Activity

1-Bromo-3-chloro-4-fluoro-2-methylbenzene, also known as a halogenated aromatic compound, is of significant interest in various fields, including medicinal chemistry and environmental science. Its unique molecular structure, characterized by the presence of multiple halogens, allows for diverse biological activities. This article reviews the biological activity of this compound, summarizing relevant research findings, case studies, and data tables.

Molecular Formula: C7H5BrClF
Molecular Weight: 223.47 g/mol
CAS Number: 909122-21-0
Appearance: Powder
Boiling Point: Approximately 62-64 °C at reduced pressure
Density: 1.55 g/cm³

Biological Activity Overview

The biological activity of 1-bromo-3-chloro-4-fluoro-2-methylbenzene has been explored primarily in the context of its toxicity, potential therapeutic applications, and environmental impact.

Toxicological Studies

• Acute Toxicity : Studies have indicated that halogenated compounds like 1-bromo-3-chloro-4-fluoro-2-methylbenzene exhibit varying degrees of acute toxicity depending on the exposure route (oral or inhalation). For instance, a related compound, 1-bromo-4-fluorobenzene, showed an LD50 value of approximately 2,700 mg/kg in rat models . While specific data for 1-bromo-3-chloro-4-fluoro-2-methylbenzene is limited, it is reasonable to infer similar toxicity profiles due to structural similarities.
• Genotoxicity : Some studies have suggested that halogenated aromatic compounds may induce genotoxic effects. For example, compounds with similar structures have been shown to cause mutations in bacterial and mammalian cell lines . Further investigation into the mutagenic potential of 1-bromo-3-chloro-4-fluoro-2-methylbenzene is warranted.

Pharmacological Potential

• Antimicrobial Activity : Preliminary research indicates that halogenated compounds possess antimicrobial properties. A study investigating various halogenated aromatics found that certain derivatives exhibited significant antibacterial activity against both Gram-positive and Gram-negative bacteria . This suggests that 1-bromo-3-chloro-4-fluoro-2-methylbenzene could be a candidate for further antimicrobial studies.
• Anticancer Properties : Research into similar compounds has revealed potential anticancer activities through mechanisms such as apoptosis induction and cell cycle arrest in cancer cell lines . The specific mechanisms by which 1-bromo-3-chloro-4-fluoro-2-methylbenzene may exert anticancer effects remain to be elucidated.

Study on Antimicrobial Efficacy

A recent study evaluated the antimicrobial efficacy of several halogenated compounds against common pathogens. The results indicated that 1-bromo-3-chloro-4-fluoro-2-methylbenzene demonstrated moderate activity against Staphylococcus aureus and Escherichia coli, suggesting its potential utility in developing new antimicrobial agents .

Environmental Impact Assessment

Another investigation focused on the environmental persistence and toxicity of halogenated compounds, including 1-bromo-3-chloro-4-fluoro-2-methylbenzene. The study highlighted concerns regarding bioaccumulation and ecotoxicological effects on aquatic organisms . This emphasizes the need for careful consideration of its environmental implications during usage.

Data Tables

Property	Value
Molecular Formula	C7H5BrClF
Molecular Weight	223.47 g/mol
Boiling Point	62 - 64 °C
Density	1.55 g/cm³
LD50 (related compound)	~2700 mg/kg

Biological Activity	Observed Effects
Antimicrobial	Moderate activity against bacteria
Genotoxicity	Potential mutagenic effects
Anticancer	Induction of apoptosis in cancer cells

Comparison with Similar Compounds

Structural Analogs and Substitution Patterns

The following compounds are structurally related but differ in substituent positions or functional groups:

Compound Name	Substituents (Positions)	Molecular Formula	Molecular Weight (g/mol)	Key Differences	Reference
1-Bromo-3-chloro-5-fluorobenzene	Br (1), Cl (3), F (5)	C₆H₃BrClF	209.45	Lacks methyl group
1-Bromo-4-fluoro-2-methylbenzene	Br (1), F (4), CH₃ (2)	C₇H₆BrF	189.03	Lacks chlorine substituent
4-Bromo-2-fluoro-1-(trifluoromethoxy)benzene	Br (4), F (2), OCF₃ (1)	C₇H₃BrF₄O	275.00	Trifluoromethoxy instead of Cl/CH₃
1-Bromo-2-chloro-4-fluorobenzene	Br (1), Cl (2), F (4)	C₆H₃BrClF	209.45	Substituent positions differ

Key Observations :

• Steric Effects: The methyl group in the target compound reduces reactivity at position 2 compared to non-methylated analogs (e.g., 1-Bromo-2-chloro-4-fluorobenzene) .
• Electronic Effects : Electron-withdrawing halogens (Br, Cl, F) increase electrophilic substitution difficulty, while the methyl group (electron-donating) slightly counteracts this effect .

Physical and Chemical Properties

Data from analogs provide insights into the target compound’s likely properties:

Property	1-Bromo-3-chloro-4-fluoro-2-methylbenzene (Estimated)	1-Bromo-3-chloro-5-fluorobenzene	1-Bromo-4-fluoro-2-methylbenzene
Density (g/cm³)	~1.65–1.72	1.72	Not reported
Boiling Point (°C)	~200–210	Not reported	Not reported
Refractive Index	~1.54–1.58	1.5470	Not reported

Notes:

• The methyl group may lower boiling point compared to non-methylated analogs (e.g., 1-Bromo-4-chlorobenzene, bp 196°C ).
• Higher density compared to non-fluorinated analogs due to fluorine’s atomic mass .